2-[5-[(2-fluorobenzyl)thio]-4-(2-furylmethyl)-4H-1,2,4-triazol-3-yl]pyrazine

• IUPAC Name: 2-[5-[(2-fluorophenyl)methylsulfanyl]-4-(furan-2-ylmethyl)-1,2,4-triazol-3-yl]pyrazine
• InChI: InChI=1S/C18H14FN5OS/c19-15-6-2-1-4-13(15)12-26-18-23-22-17(16-10-20-7-8-21-16)24(18)11-14-5-3-9-25-14/h1-10H,11-12H2
• InChI Key: WROROKAJBZNXPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=NN=C(N2CC3=CC=CO3)C4=NC=CN=C4)F
• Molecular Formula: C18H14FN5OS
• Molecular Weight: 367.4 g/mol

Description

The compound “2-[5-[(2-fluorobenzyl)thio]-4-(2-furylmethyl)-4H-1,2,4-triazol-3-yl]pyrazine” is a complex organic molecule that contains several functional groups, including a pyrazine ring, a 1,2,4-triazole ring, a furyl group, and a fluorobenzyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrazine and 1,2,4-triazole rings would likely contribute to the rigidity of the molecule, while the furyl and fluorobenzyl groups could potentially influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple rings and functional groups could potentially result in a relatively high molecular weight.

Mechanism of Action

The mechanism of action of this compound is not clear without further information. It could potentially interact with biological systems in a variety of ways, depending on its physical and chemical properties.

Future Directions

The potential applications and future directions for this compound would likely depend on its physical and chemical properties, as well as its reactivity. It could potentially be of interest in the fields of medicinal chemistry or materials science.